Cas no 339013-18-2 (3-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]quinoline)

• Product Name: 3-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]quinoline
• CAS No: 339013-18-2
• MF: C₂₁H₁₂Cl₃NS
• MW: 416.750680923462
• CID: 6786957
• PubChem ID: 3752098
• Update Time: 2024-05-20

3-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]quinoline Chemical and Physical Properties

Names and Identifiers

• AKOS005098154
• 339013-18-2
• 3-(4-chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]quinoline
• 7K-353S
• 3-(4-chlorophenyl)-2-(2,6-dichlorophenyl)sulfanylquinoline
• 3-(4-Chlorophenyl)-2-[(2,6-dichlorophenyl)sulfanyl]quinoline

• Inchi： 1S/C21H12Cl3NS/c22-15-10-8-13(9-11-15)16-12-14-4-1-2-7-19(14)25-21(16)26-20-17(23)5-3-6-18(20)24/h1-12H
• InChI Key： LCCCONHYQLNTMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=C(N=C2C=CC=CC2=C1)SC1C(=CC=CC=1Cl)Cl

Computed Properties

• Exact Mass: 414.975604g/mol
• Monoisotopic Mass: 414.975604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 38.2Ų